Cas no 2228281-96-5 (2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole
• CAS No: 2228281-96-5
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 6536356
• PubChem ID: 165976761
• Update Time: 2025-10-29

2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole
• 2228281-96-5
• EN300-1904253

• Inchi： 1S/C8H10BrN/c1-7(6-9)8-4-3-5-10(8)2/h3-5H,1,6H2,2H3
• InChI Key： YIZMZTCHNAVKLF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=CN1C

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole (CAS No. 2228281-96-5)

2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole is a specialized organic compound with the CAS number 2228281-96-5, widely recognized in pharmaceutical and agrochemical research. This brominated pyrrole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive 3-bromopropenyl group and N-methylpyrrole core.

In recent years, the demand for heterocyclic compounds like 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole has surged, driven by advancements in medicinal chemistry and catalysis. Its molecular framework allows for versatile functionalization, making it a valuable intermediate in designing kinase inhibitors and antimicrobial agents. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as they are frequently used in high-throughput screening libraries.

The compound’s synthetic utility is underscored by its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing biaryl structures. These reactions align with the broader industry shift toward green chemistry, where efficiency and atom economy are prioritized. Notably, 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole has been explored in photocatalysis studies, a hot topic in sustainable synthesis.

From an analytical perspective, the compound’s spectroscopic properties (e.g., NMR and HRMS data) are well-documented, aiding in its identification and purity assessment. This is critical for quality control in contract research organizations (CROs), where reproducibility is paramount. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

Emerging discussions in bioisostere replacement strategies have also featured 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole, as its pyrrole ring can mimic aromatic pharmacophores in drug design. This aligns with frequent search queries like "pyrrole derivatives in drug development" and "brominated building blocks for organic synthesis", reflecting its relevance in current research trends.

In summary, 2-(3-bromoprop-1-en-2-yl)-1-methyl-1H-pyrrole (CAS 2228281-96-5) exemplifies the intersection of structural versatility and practical applicability in modern chemistry. Its role in innovative therapeutics and sustainable synthesis continues to inspire both academic and industrial investigations, positioning it as a compound of enduring scientific interest.